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Compound of Interest

Compound Name: 3-Methyl-L-phenylalanine

Cat. No.: B556592 Get Quote

Essential Safety and Handling Guide for 3-
Methyl-L-phenylalanine
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Methyl-L-phenylalanine. It is intended for researchers,

scientists, and drug development professionals to ensure safe handling and mitigate potential

risks in a laboratory setting.

Hazard Identification and Classification
According to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200), 3-Methyl-
L-phenylalanine is not considered a hazardous chemical.[1] Consequently, no specific hazard

pictograms or signal words are required for its labeling. However, adherence to standard

laboratory safety practices is essential to ensure a safe working environment.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Methyl-L-phenylalanine is

provided in the table below.
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Property Value

Molecular Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol [2]

Appearance
White to pale brown powder[3] or off-white

powder solid[4]

Melting Point 156 - 160 °C / 312.8 - 320 °F[4]

Solubility Slightly soluble in water.[5]

Stability Stable under normal conditions.[4]

Operational Plan: Safe Handling and Storage
Observing the following procedures is crucial for minimizing exposure and maintaining a safe

laboratory environment.

A comprehensive PPE strategy is the primary defense against chemical exposure. The

following equipment should be worn at all times when handling 3-Methyl-L-phenylalanine.

Protection Type Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[4] A lab coat should

be worn.

Respiratory Protection
No protective equipment is needed under

normal use conditions.[4]

Handling: Handle in accordance with good industrial hygiene and safety practice.[4] Avoid

contact with skin, eyes, and clothing. Avoid dust formation.[6][7]
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Storage: Keep container tightly closed in a dry and well-ventilated place.[4][6]

Incompatible Materials: Strong oxidizing agents.[4]

Emergency and First-Aid Measures
Situation First-Aid Protocol

If Inhaled
Remove to fresh air. Get medical attention

immediately if symptoms occur.[1]

In Case of Skin Contact

Wash off immediately with plenty of water for at

least 15 minutes. Get medical attention

immediately if symptoms occur.[1]

In Case of Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[1]

If Swallowed

Clean mouth with water and drink afterwards

plenty of water. Get medical attention if

symptoms occur.[1]

Spill and Disposal Plan
Proper containment and disposal of 3-Methyl-L-phenylalanine are critical to prevent

environmental contamination and ensure a safe laboratory.

In the event of a spill, follow these steps:

Ensure adequate ventilation.

Sweep up and shovel the spilled material into a suitable container for disposal.[4][7]

Avoid dust formation.[6][7]

Dispose of waste material in accordance with local, state, and federal regulations. As 3-Methyl-
L-phenylalanine is not classified as hazardous, it can typically be disposed of as non-

hazardous waste. However, it is crucial to consult your institution's specific waste management

guidelines.
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Visual Workflow and Decision Diagrams
The following diagrams illustrate the procedural workflow for handling 3-Methyl-L-
phenylalanine and the decision-making process for selecting appropriate PPE.
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Safe handling workflow for 3-Methyl-L-phenylalanine.
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Hazard Assessment

Required PPE

Handling 3-Methyl-L-phenylalanine

Is the substance hazardous under
OSHA 29 CFR 1910.1200?

Not classified as hazardous.
Follow standard lab procedures.

No

Wear safety glasses
or goggles.

Wear gloves and
a lab coat.

No respiratory protection
needed under normal use.
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PPE selection decision process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-methyl-l-phenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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